Cas no 681226-64-2 (4-(4-fluorobenzenesulfonyl)piperazine-1-carbaldehyde)

• Product Name: 4-(4-fluorobenzenesulfonyl)piperazine-1-carbaldehyde
• CAS No: 681226-64-2
• MF: C₁₁H₁₃FN₂O₃S
• MW: 272.295924901962
• MDL: MFCD05669376
• CID: 3143316
• PubChem ID: 3744503
• Update Time: 2025-07-22

4-(4-fluorobenzenesulfonyl)piperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorobenzenesulfonyl)piperazine-1-carbaldehyde
• AB00033293-01
• Oprea1_154423
• MFCD05669376
• C11H13FN2O3S
• MS-0984
• SR-01000308260
• SR-01000308260-1
• AKOS004084698
• 4-[(4-fluorophenyl)sulfonyl]tetrahydro-1(2H)-pyrazinecarbaldehyde
• CS-0222385
• 681226-64-2
• GCB22664
• EN300-111003
• 4-(4-fluorophenyl)sulfonylpiperazine-1-carbaldehyde
• G35677

• MDL： MFCD05669376
• Inchi： 1S/C11H13FN2O3S/c12-10-1-3-11(4-2-10)18(16,17)14-7-5-13(9-15)6-8-14/h1-4,9H,5-8H2
• InChI Key： ABPADUJJECLIKD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCN(C=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 272.063
• Monoisotopic Mass: 272.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(4-fluorobenzenesulfonyl)piperazine-1-carbaldehyde

Introduction to 4-(4-fluorobenzenesulfonyl)piperazine-1-carbaldehyde (CAS No. 681226-64-2)

4-(4-fluorobenzenesulfonyl)piperazine-1-carbaldehyde, identified by its CAS number 681226-64-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and utility in the development of medicinal agents. The presence of a formyl group and a fluorobenzenesulfonyl moiety in its structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 4-(4-fluorobenzenesulfonyl)piperazine-1-carbaldehyde make it particularly interesting for researchers exploring novel therapeutic avenues. The fluorine atom in the aromatic ring enhances the lipophilicity and metabolic stability of the compound, while the sulfonyl group contributes to its binding affinity with biological targets. These characteristics have positioned it as a key building block in the design of small-molecule drugs targeting various diseases, including neurological disorders and infectious diseases.

In recent years, there has been a surge in research focused on developing innovative treatments for neurological conditions, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Piperazine derivatives have shown promise in modulating neurotransmitter systems, and compounds like 4-(4-fluorobenzenesulfonyl)piperazine-1-carbaldehyde are being explored for their potential to interact with neurotransmitter receptors and enzymes. The formyl group in this molecule also allows for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

One of the most compelling aspects of 4-(4-fluorobenzenesulfonyl)piperazine-1-carbaldehyde is its role as a precursor in the synthesis of biologically active compounds. Researchers have leveraged its reactive formyl group to introduce various functional groups, leading to the development of novel scaffolds with enhanced efficacy and reduced side effects. For instance, studies have demonstrated its utility in generating potent serotonin receptor modulators, which are critical for treating mood disorders and cognitive impairments.

The fluorine atom in the 4-fluorobenzenesulfonyl group is particularly noteworthy, as fluorine substitution often enhances drug-like properties such as bioavailability and metabolic stability. This has made 4-(4-fluorobenzenesulfonyl)piperazine-1-carbaldehyde a preferred choice for medicinal chemists seeking to optimize their drug candidates. Additionally, the piperazine ring itself is known for its ability to mimic natural amino acids, which facilitates interactions with biological targets and improves binding affinity.

Recent advancements in synthetic chemistry have further expanded the applications of 4-(4-fluorobenzenesulfonyl)piperazine-1-carbaldehyde. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient introduction of complex substituents into its structure, opening new avenues for drug discovery. These methods have been instrumental in producing derivatives with improved pharmacokinetic profiles and enhanced therapeutic potential.

The compound's versatility has also been highlighted in studies focusing on antiviral and antibacterial applications. The combination of a formyl group and a fluorinated aromatic ring provides multiple sites for chemical modification, allowing researchers to design molecules that can inhibit viral proteases or bacterial enzymes effectively. Such derivatives hold promise for addressing emerging infectious diseases and antibiotic-resistant strains.

In conclusion, 4-(4-fluorobenzenesulfonyl)piperazine-1-carbaldehyde (CAS No. 681226-64-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutics across various therapeutic areas. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in shaping the future of medicine.